Methyl 3-(3-phenylpropanamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-(3-phenylpropanoylamino)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C19H17NO3S/c1-23-19(22)18-17(14-9-5-6-10-15(14)24-18)20-16(21)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,20,21)
• InChI Key: FLZTZXJVQYKHQN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol

Description

“Methyl 3-(3-phenylpropanamido)benzo[b]thiophene-2-carboxylate” is a complex organic compound that belongs to the class of thiophene derivatives. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur as a heteroatom. Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Chemical Reactions Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Methyl 3-(3-phenylpropanamido)benzo[b]thiophene-2-carboxylate could serve as a scaffold for designing novel drugs.

Corrosion Inhibition

• . Researchers could explore the effectiveness of this compound in protecting metals from corrosion.

Synthetic Methodology Development

• Cyclization Reactions : The synthesis of benzo[b]thiophenes often involves cyclization reactions. .

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current review envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives by heterocyclization of various substrates. This suggests that the research and development of thiophene derivatives, including “Methyl 3-(3-phenylpropanamido)benzo[b]thiophene-2-carboxylate”, is a promising field with potential for future breakthroughs.